N-methyl-N-{[1-(quinoxalin-2-yl)azetidin-3-yl]methyl}cyclopropanecarboxamide

• IUPAC Name: N-methyl-N-[(1-quinoxalin-2-ylazetidin-3-yl)methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C17H20N4O/c1-20(17(22)13-6-7-13)9-12-10-21(11-12)16-8-18-14-4-2-3-5-15(14)19-16/h2-5,8,12-13H,6-7,9-11H2,1H3
• InChI Key: LSLNDNMPPIURLE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CN(C1)C2=NC3=CC=CC=C3N=C2)C(=O)C4CC4
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol

Description

Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial purposes. It can be synthesized by adopting green chemistry principles. The quinoxaline containing drugs such as Olaquindox, Echinomycin, Atinoleutin, Levomycin, and Carbadox are currently used as an antibiotic in the market.

Synthesis Analysis

Quinoxalines can be synthesized via many different methods of synthetic strategies. For instance, one method involves the reaction between 2-(3-oxoindolin-2-yl)-2-phenylacetonitriles and benzene-1,2-diamines.

Molecular Structure Analysis

The molecular structure of quinoxaline is defined as a weakly basic bi-cyclic compound C8H6N2, having fused benzene and pyrazine rings.

Chemical Reactions Analysis

Quinoxalines can undergo various reactions such as oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions.

Physical And Chemical Properties Analysis

The empirical formula of a quinoxaline derivative is C10H11N3 and its molecular weight is 173.21.

Mechanism of Action

N-methyl-N-{[1-(quinoxalin-2-yl)azetidin-3-yl]methyl}cyclopropanecarboxamide has been shown to inhibit protein-protein interactions by binding to the active sites of proteins. This inhibits the binding of the target protein to its substrate, resulting in reduced activity of the protein. This compound has also been shown to inhibit the activity of enzymes involved in the metabolism of drugs, resulting in reduced drug efficacy.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, resulting in reduced drug efficacy. This compound has also been found to inhibit the activity of certain cancer-causing proteins, and to reduce the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

N-methyl-N-{[1-(quinoxalin-2-yl)azetidin-3-yl]methyl}cyclopropanecarboxamide has a number of advantages for use in laboratory experiments. It is a relatively stable compound and can be easily synthesized. It also has a wide range of applications in scientific research, including its use as an inhibitor of protein-protein interactions, as a potential anti-cancer agent, and as a tool for studying enzyme kinetics and protein-protein interactions. However, this compound is a relatively new compound, and there is still much to be learned about its effects and potential applications.

Future Directions

There are a number of potential future directions for N-methyl-N-{[1-(quinoxalin-2-yl)azetidin-3-yl]methyl}cyclopropanecarboxamide research. These include further research into its mechanism of action and its effects on cancer cells, as well as its potential applications in drug development. Other potential areas of research include the development of new synthesis methods, the exploration of its potential use as a therapeutic agent, and the development of new methods for studying its effects on biochemical and physiological processes.

Synthesis Methods

N-methyl-N-{[1-(quinoxalin-2-yl)azetidin-3-yl]methyl}cyclopropanecarboxamide can be synthesized through a variety of methods. A common method is the reaction of 4-chloro-2-methylquinoxaline with ethyl cyanoacetate in the presence of a base, such as sodium hydroxide. This reaction produces an intermediate product, which is then reacted with methylcyclopropanecarboxamide to produce this compound. Other methods for synthesizing this compound include the reaction of 4-chloro-2-methylquinoxaline with ethyl cyanoacetate in the presence of a base, such as sodium hydroxide.

Scientific Research Applications

N-methyl-N-{[1-(quinoxalin-2-yl)azetidin-3-yl]methyl}cyclopropanecarboxamide has been used in a variety of scientific research applications. It has been used as an inhibitor of protein-protein interactions, as a potential anti-cancer agent, and as a tool for studying enzyme kinetics and protein-protein interactions. This compound has also been used in the study of the molecular basis of drug resistance in cancer cells, and in the study of the effects of environmental pollutants on cellular processes.

Safety and Hazards

According to the safety data, quinoxaline derivatives may be harmful if swallowed and may cause serious eye damage.